Cas no 881451-02-1 (5-Allylaminomethyl-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one)

• Product name: 5-Allylaminomethyl-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one
• CAS No: 881451-02-1
• MF: C₁₃H₁₇N₃O
• MW: 231.29358
• CID: 1077761
• PubChem ID: 6473596

5-Allylaminomethyl-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Allylaminomethyl-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one
• CCG-150990
• 881451-02-1
• AKOS000284972
• CS-0360526
• 1,3-dimethyl-5-[(prop-2-enylamino)methyl]benzimidazol-2-one
• 5-((Allylamino)methyl)-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 1,3-dimethyl-5-[(prop-2-en-1-ylamino)methyl]-1,3-benzodiazol-2-one
• 1,3-dimethyl-5-[(prop-2-en-1-ylamino)methyl]-1,3-dihydro-2H-benzimidazol-2-one
• BBL000336
• STK511598

• MDL： MFCD07434404
• Inchi： InChI=1S/C13H17N3O/c1-4-7-14-9-10-5-6-11-12(8-10)16(3)13(17)15(11)2/h4-6,8,14H,1,7,9H2,2-3H3
• InChI Key： KJBDFDIZZQAADT-UHFFFAOYSA-N
• SMILES： C=CCNCC1=CC2=C(C=C1)N(C)C(=O)N2C

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.6Ų

5-Allylaminomethyl-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT